Cas no 889879-77-0 (3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]-)

3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]- structure
889879-77-0 structure
Product Name:3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]-
CAS No:889879-77-0
MF:C13H11NO2S
MW:245.296941995621
CID:617048
PubChem ID:11644442
Update Time:2025-04-19

3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]-
    • 2-(2-methylphenyl)sulfanylpyridine-3-carboxylic acid
    • DTXSID10469942
    • 889879-77-0
    • Inchi: 1S/C13H11NO2S/c1-9-5-2-3-7-11(9)17-12-10(13(15)16)6-4-8-14-12/h2-8H,1H3,(H,15,16)
    • InChI Key: YYYVTJQBWIYONL-UHFFFAOYSA-N
    • SMILES: S(C1C(C(=O)O)=CC=CN=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 245.05104977g/mol
  • Monoisotopic Mass: 245.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.5Ų

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